2-Bromo-5-fluoro-3-methylbenzoic acid

• IUPAC Name: 2-bromo-5-fluoro-3-methylbenzoic acid
• InChI: InChI=1S/C8H6BrFO2/c1-4-2-5(10)3-6(7(4)9)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key: XPSSOXATQWMSLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C(=O)O)F
• Molecular Formula: C8H6BrFO2
• Molecular Weight: 233.03 g/mol
• CAS No.: 1319196-92-3

Description

“2-Bromo-5-fluoro-3-methylbenzoic acid” is a chemical compound with the molecular weight of 233.04. It is a solid substance at room temperature.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C8H6BrFO2/c1-4-2-5 (9)3-6 (7 (4)10)8 (11)12/h2-3H,1H3, (H,11,12).

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, similar compounds like “2-Bromo-3-methylbenzoic acid” may be used to synthesize N-phenyl-3-methylanthranilic acid via copper-catalyzed amination reaction with aniline.

Physical and Chemical Properties Analysis

“this compound” is a solid substance at room temperature. It has a molecular weight of 233.04.

Scientific Research Applications

Fluorescence Sensing

A study by Ni et al. (2016) demonstrated the use of 4,4′-(9,9-dimethylfluorene-2,7-diyl)dibenzoic acid, synthesized using a process involving bromination and methylation, as a fluorescence sensor for detecting 2,4,6-trinitrophenol (TNP) and acetate ions. This highlights the potential of halogen-substituted benzoic acids, like 2-Bromo-5-fluoro-3-methylbenzoic acid, in fluorescence sensing applications.

Enzyme Interaction Studies

Reynolds et al. (1988) explored the interaction of various halomethylbenzoylformates, which are structurally similar to this compound, with the enzyme benzoylformate decarboxylase. This study, found in Biochemistry, provides insights into how such compounds can act as substrates or inhibitors for enzymes, which is valuable for drug design and biochemical research.

Synthesis of Related Compounds

Peng-peng (2013) discussed the synthesis of 3-Bromo-2-fluorobenzoic acid, a compound closely related to this compound, in Chemistry World. This research can guide the synthesis of various halogen-substituted benzoic acids, which are important in pharmaceutical and material science.

Organolithium Reactions

Gohier et al. (2003) in Organic Letters studied reactions of organolithium reagents with 2-halobenzoic acids, closely related to this compound. Their findings on lithiation and isomerization provide valuable information for organic synthesis involving such compounds.

Thermodynamic Properties

Research by Zherikova and Verevkin (2019) in Journal of Thermal Analysis and Calorimetry evaluated the thermodynamic properties of halogenosubstituted benzoic acids. This study is relevant for understanding the physical and chemical properties of compounds like this compound in different states and environments.

Groundwater Tracing

Bowman and Gibbens (1992), in their study published in Ground Water, highlighted the use of fluorinated derivatives of benzoic acid as nonreactive water tracers. This application is significant for environmental and hydrological studies, where tracing the movement of groundwater is crucial.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.